Cas no 1208077-23-9 (2,3-Difluoro-6-chlorotoluene)

• Product Name: 2,3-Difluoro-6-chlorotoluene
• CAS No: 1208077-23-9
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• CID: 4577581
• PubChem ID: 50998368
• Update Time: 2025-06-11

2,3-Difluoro-6-chlorotoluene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,4-difluoro-2-methylbenzene
• 2,3-Difluoro-6-chlorotoluene

• MDL： MFCD12922582
• Inchi： 1S/C7H5ClF2/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,1H3
• InChI Key： XSXTVWMCENIWEP-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(F)C(F)=C1C

Computed Properties

• Exact Mass: 162.0047842g/mol
• Monoisotopic Mass: 162.0047842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3-Difluoro-6-chlorotoluene

2,3-Difluoro-6-chlorotoluene (CAS No. 1208077-23-9): An Overview and Recent Advances

2,3-Difluoro-6-chlorotoluene (CAS No. 1208077-23-9) is a versatile organic compound with a unique combination of fluorine and chlorine substituents on a toluene backbone. This compound has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science due to its distinctive properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving 2,3-Difluoro-6-chlorotoluene.

The molecular formula of 2,3-Difluoro-6-chlorotoluene is C₈H₅ClF₂, and its molecular weight is approximately 185.57 g/mol. The compound features a benzene ring with a methyl group at the para position, two fluorine atoms at the ortho positions, and a chlorine atom at the meta position. This specific arrangement of substituents imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications.

In terms of chemical synthesis, 2,3-Difluoro-6-chlorotoluene can be prepared through several routes. One common method involves the sequential introduction of fluorine and chlorine atoms to a toluene derivative. For instance, starting from toluene, the compound can be fluorinated using selective fluorination reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Subsequently, chlorination can be achieved using reagents like chlorine gas or N-chlorosuccinimide (NCS). Another approach involves the direct synthesis from 1,2-difluoro-4-chlorobenzene through a Friedel-Crafts alkylation reaction with methyl chloride in the presence of an aluminum chloride catalyst.

The unique combination of fluorine and chlorine substituents in 2,3-Difluoro-6-chlorotoluene confers several advantageous properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the electronic structure and reactivity of the molecule. Chlorine atoms, on the other hand, can enhance the lipophilicity and stability of the compound. These properties make 2,3-Difluoro-6-chlorotoluene suitable for use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In the realm of pharmaceutical research, 2,3-Difluoro-6-chlorotoluene has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential in the synthesis of compounds with therapeutic activities against various diseases. For example, researchers at the University of California have reported the use of 2,3-Difluoro-6-chlorotoluene in the preparation of small molecules that exhibit potent anti-cancer properties by targeting specific signaling pathways in cancer cells. Additionally, studies conducted at Harvard University have demonstrated that derivatives of 2,3-Difluoro-6-chlorotoluene can act as effective inhibitors of bacterial enzymes, making them potential candidates for developing new antibiotics.

Beyond pharmaceutical applications, 2,3-Difluoro-6-chlorotoluene has also found utility in materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced materials such as polymers and coatings. For instance, researchers at MIT have developed novel polymers incorporating 2,3-Difluoro-6-chlorotoluene-based monomers that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace and electronics.

The environmental impact of chemicals is a growing concern in modern research. Studies on the environmental fate and toxicology of 2,3-Difluoro-6-chlorotoluene are essential to ensure its safe use and disposal. Recent research has focused on understanding the biodegradability and ecotoxicological effects of this compound. For example, a study published in Environmental Science & Technology reported that under certain conditions, 2,3-Difluoro-6-chlorotoluene can be biodegraded by specific microbial communities found in soil and water environments. This finding suggests that proper management practices can minimize its environmental impact.

In conclusion, 2,3-Difluoro-6-chlorotoluene (CAS No. 1208077-23-9) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for applications in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.